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N-Acetylhistidine: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Acetylhistidine (NAH) is an acetylated derivative of the amino acid L-histidine, increasingly

recognized for its diverse physiological roles, particularly in poikilothermic vertebrates. While

historically viewed as a simple metabolite, emerging research has highlighted its significance

as a major organic osmolyte, with proposed functions in cellular hydration and tissue

protection. This technical guide provides an in-depth overview of the fundamental properties of

N-Acetylhistidine, including its physicochemical characteristics, biological functions, and

metabolic pathways. Detailed experimental protocols for its analysis and characterization are

provided, alongside visualizations of its key functional mechanisms to support further research

and drug development efforts.

Physicochemical Properties
N-Acetylhistidine is a small, water-soluble molecule. Its chemical structure consists of an L-

histidine core with an acetyl group attached to the alpha-amino group. This acetylation alters

the charge and polarity of the parent amino acid, influencing its biological activity and

distribution.
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Chemical and Physical Data
The key quantitative properties of N-Acetylhistidine are summarized in the tables below for

easy reference and comparison.

Table 1: General and Chemical Properties of N-Acetyl-L-histidine

Property Value Source(s)

IUPAC Name
(2S)-2-acetamido-3-(1H-

imidazol-4-yl)propanoic acid
[1][2]

CAS Number 2497-02-1 [3]

Molecular Formula C₈H₁₁N₃O₃ [3][4]

Average Molecular Weight 197.19 g/mol [3][4]

Monoisotopic Molecular

Weight
197.080041226 g/mol [1]

Appearance
White to off-white crystalline

powder
[5]

Table 2: Physicochemical Properties of N-Acetyl-L-histidine
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Property Value Source(s)

Melting Point 187 °C [1][6]

Water Solubility
11360 mg/L @ 25 °C

(estimated)
[1]

logP -1.600 (estimated) [1]

pKa (Strongest Acidic) 3.53 [1]

pKa (Strongest Basic) 6.55 [1]

Polar Surface Area 95.08 Å² [1]

Hydrogen Bond Donors 3 [1]

Hydrogen Bond Acceptors 4 [1]

Rotatable Bond Count 4 [1]

Biological and Metabolic Functions
N-Acetylhistidine is a prominent biomolecule in the brain, retina, and lens of poikilothermic

(cold-blooded) vertebrates such as fish, amphibians, and reptiles.[7][8] In these organisms, it

functions as a major osmolyte, helping to maintain cellular volume and integrity in the face of

osmotic stress.[7] In contrast, its concentration is significantly lower in homeothermic (warm-

blooded) vertebrates, including mammals.[7]

Biosynthesis and Degradation
The metabolism of N-Acetylhistidine is a tightly regulated process.

Biosynthesis: N-Acetylhistidine is synthesized from L-histidine and acetyl-CoA by the

enzyme histidine N-acetyltransferase (EC 2.3.1.33).[7][9] Recent research has identified the

fish homolog of the human predicted gene NAT16 as the enzyme responsible for NAH

synthesis.[9]

Degradation: The hydrolysis of N-Acetylhistidine back to L-histidine and acetate is

catalyzed by N-acetylhistidine deacetylase (also known as anserinase).[7]
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The following diagram illustrates the biosynthesis of N-Acetylhistidine.
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Histidine N-acetyltransferase
(NAT16)

Acetyl-CoA

N-Acetylhistidine Coenzyme A
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Lens Cell

Ocular Fluid

L-Histidine + Acetyl-CoA -> N-Acetylhistidine
N-Acetylhistidine

(High Concentration)

N-Acetylhistidine
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Export with H₂ON-Acetylhistidine -> L-Histidine + Acetate
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Prepare Reaction Mixture
(Buffer, L-Histidine, NAT16)

Initiate Reaction
(Add Acetyl-CoA)

Incubate at 37°C

Stop Reaction & Add DTNB

Measure Absorbance at 412 nm

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.researchgate.net/publication/286613942_HPLC_Determination_of_N-Acetyl-L-Histidine_and_its_Related_Compounds_in_Fish_Tissues
https://aapco.org/wp-content/uploads/2016/10/part-3_mobile-phase-selectivity_ga-dept-of-ag.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12219266/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12219266/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4496688/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4496688/
https://pubmed.ncbi.nlm.nih.gov/9770642/
https://pubmed.ncbi.nlm.nih.gov/9770642/
https://www.ucl.ac.uk/mathematical-physical-sciences/nmr/sample-preparation
https://pmc.ncbi.nlm.nih.gov/articles/PMC12064005/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12064005/
https://nmr-bio.com/nmr-sample-preparation-guidelines/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6839770/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6839770/
https://www.benchchem.com/product/b147229#what-are-the-fundamental-properties-of-n-acetylhistidine
https://www.benchchem.com/product/b147229#what-are-the-fundamental-properties-of-n-acetylhistidine
https://www.benchchem.com/product/b147229#what-are-the-fundamental-properties-of-n-acetylhistidine
https://www.benchchem.com/product/b147229#what-are-the-fundamental-properties-of-n-acetylhistidine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147229?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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